Cas no 80-21-7 (3-Amino-N-phenylbenzenesulfonamide)

3-Amino-N-phenylbenzenesulfonamide structure
80-21-7 structure
Product Name:3-Amino-N-phenylbenzenesulfonamide
CAS No:80-21-7
MF:C12H12N2O2S
MW:248.300881385803
MDL:MFCD00035928
CID:34206
PubChem ID:66454
Update Time:2024-10-27

3-Amino-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-phenylbenzenesulfonamide
    • m-AMINOBENZENESULFONANILIDE
    • 3-AMINOBENZENESULFONANILIDE
    • 3-amino-n-phenyl-benzenesulfonamid
    • m-aminobenzenesulphonanilide
    • 3-Aminobenzene sulfanilide
    • 3-Aminosulfonanilide
    • Metanilanilide
    • m-aminobenzensulfonanilid
    • A839866
    • BBL003796
    • SR-01000326064
    • DS-0496
    • Benzenesulfonamide, 3-amino-N-phenyl-
    • AKOS000143468
    • 80-21-7
    • UNII-TB92UA8FRX
    • STK522202
    • SMR000274072
    • Z239126054
    • TB92UA8FRX
    • Benzenesulfonanilide, 3-amino-
    • MLS000703707
    • DTXSID7058830
    • m-Aminobenzenesufhonanilide
    • AM20060863
    • m-Aminobenzene sulfonanilide
    • SCHEMBL3973555
    • SR-01000326064-1
    • 3-amino-N-phenylbenzene-1-sulfonamide
    • EN300-39177
    • MFCD00035928
    • W-104243
    • NSC4989
    • AC-11897
    • CS-0207123
    • FT-0689282
    • 3-Amino-N-phenyl-benzenesulfonamide
    • EINECS 201-259-4
    • Benzenesulfonamide,3-amino-N-phenyl-
    • CHEMBL1447534
    • NSC-4989
    • NSC 4989
    • SOZFVONLAQIHRF-UHFFFAOYSA-N
    • NCGC00245017-01
    • NS00038066
    • SY112648
    • 3-Amino-N-phenylbenzenesulfonamide (ACI)
    • Metanilanilide (6CI, 7CI, 8CI)
    • 3-(N-Phenylaminosulfonyl)aniline
    • ALBB-025720
    • DB-014243
    • MDL： MFCD00035928
    • Inchi： 1S/C12H12N2O2S/c13-10-5-4-8-12(9-10)17(15,16)14-11-6-2-1-3-7-11/h1-9,14H,13H2
    • InChI Key： SOZFVONLAQIHRF-UHFFFAOYSA-N
    • SMILES： O=S(C1C=C(N)C=CC=1)(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 248.06200
  • Monoisotopic Mass: 248.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: IV or Y powder
  • Density: 1.373
  • Melting Point: ≥121°C
  • Boiling Point: 458.9°C at 760 mmHg
  • Flash Point: 231.3 °C
  • Refractive Index: 1.669
  • PSA: 80.57000
  • LogP: 3.80460

3-Amino-N-phenylbenzenesulfonamide Security Information

3-Amino-N-phenylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Amino-N-phenylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
076733-1g
3-Amino-N-phenylbenzenesulfonamide
 80-21-7 95%
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 ￡25.00 2022-03-01
Fluorochem
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3-Amino-N-phenylbenzenesulfonamide
 80-21-7 95%
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 ￡53.00 2022-03-01
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 80-21-7 95%
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Fluorochem
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3-Amino-N-phenylbenzenesulfonamide
 80-21-7 95%
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TRC
A061005-250mg
3-Amino-N-phenylbenzenesulfonamide
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250mg
 $ 185.00 2022-05-31
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A061005-500mg
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500mg
 $ 300.00 2022-05-31
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Alichem
A019088487-25g
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 80-21-7 97%
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 $265.00 2023-09-01
Alichem
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3-Amino-N-phenylbenzenesulfonamide
 80-21-7 97%
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abcr
AB308960-1 g
3-Amino-N-phenylbenzenesulfonamide; 98%
 80-21-7
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 €74.80 2023-06-21

3-Amino-N-phenylbenzenesulfonamide Production Method

Production Method 1

85169-25-1 85169-25-1
80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 2 h, 100 °C
Reference
Structure-activity relationships of agonists for the orphan G protein-coupled receptor GPR27
Pillaiyar, Thanigaimalai ; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 2

80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  6 h, 150 °C
2.1 Reagents: Pyridine ;  1 h, 80 °C
3.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ;  2 h, 90 °C
Reference
Optimization of Potent and Specific Trypanothione Reductase Inhibitors: A Structure-Based Drug Discovery Approach
Battista, Theo; et al, ACS Infectious Diseases, 2022, 8(8), 1687-1699

Production Method 3

28791-26-6 28791-26-6
80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ;  2 h, 90 °C
Reference
Optimization of Potent and Specific Trypanothione Reductase Inhibitors: A Structure-Based Drug Discovery Approach
Battista, Theo; et al, ACS Infectious Diseases, 2022, 8(8), 1687-1699

Production Method 4

28791-26-6 28791-26-6
80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Iron ,  Ferrous sulfate Solvents: Methanol ,  Water ;  overnight, reflux
Reference
Synthesis and anticandidal activity of azole-containing sulfonamides
Qandil, Amjad M.; et al, Archiv der Pharmazie (Weinheim, 2008, 341(2), 99-112

Production Method 5

98-80-6 98-80-6
98-18-0 98-18-0
80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: Cuprous chloride Solvents: Methanol ;  48 h, rt
Reference
Chemoselective N-arylation of aminobenzene sulfonamides via copper catalysed Chan-Evans-Lam reactions
Zu, Weisai; et al, Organic Chemistry Frontiers, 2019, 6(9), 1356-1360

Production Method 6

80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Pyridine ;  1 h, 80 °C
2.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ;  2 h, 90 °C
Reference
Optimization of Potent and Specific Trypanothione Reductase Inhibitors: A Structure-Based Drug Discovery Approach
Battista, Theo; et al, ACS Infectious Diseases, 2022, 8(8), 1687-1699

Production Method 7

23905-46-6 23905-46-6
80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 2 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 100 °C; 2 h, 100 °C
Reference
Structure-activity relationships of agonists for the orphan G protein-coupled receptor GPR27
Pillaiyar, Thanigaimalai ; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 8

80-21-7 80-21-7
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid
2.1 Solvents: Water
3.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water
Reference
Synthesis of 3-methyl-1-phenyl-5-pyrazolones containing arylaminosulfonyl groups
Lisitsyn, V. N.; et al, Zhurnal Organicheskoi Khimii, 1994, 30(5), 735-9

3-Amino-N-phenylbenzenesulfonamide Raw materials

3-Amino-N-phenylbenzenesulfonamide Preparation Products

3-Amino-N-phenylbenzenesulfonamide Related Literature

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